Cas no 1221724-79-3 ((2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride)

(2,5-Difluorophenyl)-piperazin-1-yl-methanone hydrochloride is a fluorinated piperazine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of difluorophenyl and piperazine moieties enhances its structural versatility, making it a valuable intermediate in medicinal chemistry. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound may serve as a key building block for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its well-defined structure allows for precise modifications, supporting structure-activity relationship studies. The product is typically characterized by high purity, ensuring reproducibility in research applications.
(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride structure
1221724-79-3 structure
Product Name:(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride
CAS No:1221724-79-3
MF:C11H13ClF2N2O
MW:262.683528661728
CID:4578801
PubChem ID:47002216
Update Time:2025-05-26

(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Difluorobenzoyl)piperazine hydrochloride
    • (2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride
    • (2,5-Difluorophenyl)(piperazin-1-yl)methanone hydrochloride
    • 1-[(2,5-difluorophenyl)carbonyl]piperazine hydrochloride
    • AKOS025440138
    • starbld0018556
    • CS-0442654
    • 1221724-79-3
    • EN300-56233
    • F84168
    • A1-01280
    • Z1262237230
    • (2,5-Difluorophenyl)(piperazin-1-yl)methanonehydrochloride
    • (2,5-difluorophenyl)-piperazin-1-ylmethanone;hydrochloride
    • GS3279
    • Inchi: 1S/C11H12F2N2O.ClH/c12-8-1-2-10(13)9(7-8)11(16)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H
    • InChI Key: OXMSLWOUSHKMCM-UHFFFAOYSA-N
    • SMILES: C(N1CCNCC1)(C1C=C(F)C=CC=1F)=O.Cl

Computed Properties

  • Exact Mass: 262.0684471g/mol
  • Monoisotopic Mass: 262.0684471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

(2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D449623-25mg
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride
1221724-79-3
25mg
$ 50.00 2022-06-05
TRC
D449623-50mg
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride
1221724-79-3
50mg
$ 95.00 2022-06-05
TRC
D449623-250mg
1-(2,5-Difluorobenzoyl)piperazine Hydrochloride
1221724-79-3
250mg
$ 320.00 2022-06-05
Enamine
EN300-56233-0.05g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
0.05g
$66.0 2023-02-10
Enamine
EN300-56233-0.1g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
0.1g
$98.0 2023-02-10
Enamine
EN300-56233-0.25g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
0.25g
$142.0 2023-02-10
Enamine
EN300-56233-0.5g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
0.5g
$271.0 2023-02-10
Enamine
EN300-56233-1.0g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
1.0g
$371.0 2023-02-10
Enamine
EN300-56233-2.5g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
2.5g
$726.0 2023-02-10
Enamine
EN300-56233-5.0g
1-(2,5-difluorobenzoyl)piperazine hydrochloride
1221724-79-3 95%
5.0g
$1074.0 2023-02-10

Additional information on (2,5-difluorophenyl)-piperazin-1-yl-methanone;hydrochloride

Introduction to (2,5-Difluorophenyl)-Piperazin-1-yl-Methanone Hydrochloride (CAS No. 1221724-79-3)

(2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride, identified by its CAS number 1221724-79-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and a piperazine moiety in its molecular structure imparts distinct characteristics that make it a valuable candidate for further exploration in drug development.

The< strong> hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. The< strong> (2,5-difluorophenyl) group contributes to the compound's lipophilicity and electronic properties, which are crucial factors in determining its interaction with biological targets. These features have positioned this molecule as a promising scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of compounds that can modulate neurotransmitter systems. The< strong> piperazine ring is a well-known pharmacophore found in many psychoactive drugs, including antipsychotics and antidepressants. The incorporation of this moiety into< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride suggests potential applications in the treatment of neurological disorders. Studies have begun to explore its effects on serotonin and dopamine receptors, which are key targets in the management of conditions such as depression, anxiety, and schizophrenia.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The< strong> methanone backbone provides a versatile platform for further functionalization, allowing chemists to tailor the properties of the final product to specific therapeutic needs. This flexibility has made it a subject of interest for researchers looking to develop new drugs with improved efficacy and reduced side effects.

The< strong> hydrochloride form of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone has been studied for its pharmacokinetic properties. Preliminary data indicate that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical use. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In academic research, this compound has been used as a reference standard for various analytical techniques. Its well-defined structure and purity make it an ideal candidate for method validation studies in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These analytical methods are crucial for ensuring the quality and consistency of pharmaceutical products throughout their development process.

The synthesis of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to achieve high yields and minimal byproduct formation. This process underscores the importance of advanced synthetic techniques in producing compounds with complex structures.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that have potential therapeutic applications. Researchers must ensure that their studies are conducted responsibly, with appropriate safeguards to protect human subjects and the environment. The development of< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride adheres to these principles, with rigorous safety protocols in place during both laboratory synthesis and preclinical testing.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to grow, compounds like< strong> (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride will play an increasingly important role in addressing unmet medical needs.

In conclusion, (2,5-difluorophenyl)-piperazin-1-yl-methanone hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it a valuable asset in the quest for new therapeutic agents. As research progresses, this compound is expected to contribute substantially to advancements in medicine and healthcare.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.